Cas no 56270-15-6 (Methanamine, compd. with 1,3,5-trinitrobenzene (2:1))

• Product Name: Methanamine, compd. with 1,3,5-trinitrobenzene (2:1)
• CAS No: 56270-15-6
• MF: C₈H₁₃N₅O₆
• MW: 275.218721151352
• CID: 349354
• PubChem ID: 71444764
• Update Time: 2025-04-19

Methanamine, compd. with 1,3,5-trinitrobenzene (2:1) Chemical and Physical Properties

Names and Identifiers

• Methanamine, compd. with 1,3,5-trinitrobenzene (2:1)
• methanamine,1,3,5-trinitrobenzene
• Methanamine--1,3,5-trinitrobenzene (2/1)
• 56270-15-6
• DTXSID00853518

• Inchi： 1S/C6H3N3O6.2CH5N/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;2*1-2/h1-3H;2*2H2,1H3
• InChI Key： JAEAKCNWPWUKIE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.NC.NC

Computed Properties

• Exact Mass: 275.08669
• Monoisotopic Mass: 275.08658315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190Ų

Experimental Properties

• PSA: 181.46